Cas no 338424-18-3 (3-[(4-chlorobenzyl)sulfonyl]-N-(4-chlorophenyl)-2-hydroxy-2-methylpropanamide)

• Product Name: 3-[(4-chlorobenzyl)sulfonyl]-N-(4-chlorophenyl)-2-hydroxy-2-methylpropanamide
• CAS No: 338424-18-3
• MF: C₁₇H₁₇Cl₂NO₄S
• MW: 402.29218173027
• CID: 5165671
• Update Time: 2025-06-08

3-[(4-chlorobenzyl)sulfonyl]-N-(4-chlorophenyl)-2-hydroxy-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-CHLOROBENZYL)SULFONYL]-N-(4-CHLOROPHENYL)-2-HYDROXY-2-METHYLPROPANAMIDE
• N-(4-chlorophenyl)-3-[(4-chlorophenyl)methanesulfonyl]-2-hydroxy-2-methylpropanamide
• N-(4-chlorophenyl)-3-[(4-chlorophenyl)methylsulfonyl]-2-hydroxy-2-methylpropanamide
• Bionet2_000975
• Oprea1_656521
• HMS1366M07
• 3-[(4-chlorobenzyl)sulfonyl]-N-(4-chlorophenyl)-2-hydroxy-2-methylpropanamide

• Inchi： 1S/C17H17Cl2NO4S/c1-17(22,16(21)20-15-8-6-14(19)7-9-15)11-25(23,24)10-12-2-4-13(18)5-3-12/h2-9,22H,10-11H2,1H3,(H,20,21)
• InChI Key： RYXPMVVFTVNCTN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CS(CC(C(NC1C=CC(=CC=1)Cl)=O)(C)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 550
• XLogP3: 2.8
• Topological Polar Surface Area: 91.8

Additional information on 3-[(4-chlorobenzyl)sulfonyl]-N-(4-chlorophenyl)-2-hydroxy-2-methylpropanamide

Comprehensive Analysis of 3-[(4-chlorobenzyl)sulfonyl]-N-(4-chlorophenyl)-2-hydroxy-2-methylpropanamide (CAS No. 338424-18-3)

In the realm of organic chemistry and pharmaceutical research, 3-[(4-chlorobenzyl)sulfonyl]-N-(4-chlorophenyl)-2-hydroxy-2-methylpropanamide (CAS No. 338424-18-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its sulfonyl and hydroxypropanamide functional groups, is a subject of interest for researchers exploring novel bioactive molecules. Its systematic name reflects the presence of 4-chlorobenzyl and 4-chlorophenyl moieties, which are known to influence its chemical behavior and interactions.

The molecular structure of CAS No. 338424-18-3 features a 2-hydroxy-2-methylpropanamide backbone, a motif often associated with enhanced stability and bioavailability in drug design. The incorporation of sulfonyl groups is particularly noteworthy, as these are frequently employed in medicinal chemistry to modulate solubility and target binding affinity. Researchers investigating chlorinated aromatic compounds often highlight this molecule as a case study due to its balanced hydrophobicity and electronic effects.

Recent trends in scientific literature reveal growing curiosity about sulfonamide derivatives, with search engines and AI platforms reporting increased queries such as "role of sulfonyl groups in drug discovery" and "chlorophenyl-based bioactive molecules." These topics align with the properties of 3-[(4-chlorobenzyl)sulfonyl]-N-(4-chlorophenyl)-2-hydroxy-2-methylpropanamide, making it a relevant example for discussions on structure-activity relationships (SAR). Its potential applications in enzyme inhibition or receptor modulation are frequently speculated, though rigorous studies are still underway.

From a synthetic chemistry perspective, the preparation of CAS No. 338424-18-3 involves multi-step reactions, including sulfonylation and amide coupling. These processes are critical for achieving high purity, a factor emphasized in recent publications on green chemistry and sustainable synthesis. Environmental considerations have led to innovations in catalytic methods, which could optimize the production of such specialty chemicals.

Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are indispensable for characterizing this compound. The presence of chlorine atoms in its structure necessitates precise isotopic pattern analysis, a topic frequently searched by analytical chemists. Furthermore, computational studies leveraging molecular docking or quantum mechanical calculations are increasingly applied to predict its behavior in biological systems.

In industrial contexts, 338424-18-3 is categorized as a fine chemical, with niche applications in material science and agrochemical research. Its stability under varying pH conditions makes it a candidate for formulation additives, though commercial use remains limited pending further toxicological evaluations. Discussions on platforms like ResearchGate often highlight its potential as a scaffold for molecular diversification.

To summarize, 3-[(4-chlorobenzyl)sulfonyl]-N-(4-chlorophenyl)-2-hydroxy-2-methylpropanamide represents a compelling intersection of medicinal chemistry and organic synthesis. Its structural complexity and functional group diversity continue to inspire research into tailored modifications, addressing contemporary questions about bioisosterism and metabolic stability. As the scientific community prioritizes molecular optimization, this compound serves as a valuable reference point for future innovations.